2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 2-methyl-N-(1-pyridin-4-ylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C13H20N2/c1-10-4-3-5-13(10)15-11(2)12-6-8-14-9-7-12/h6-11,13,15H,3-5H2,1-2H3
• InChI Key: VPZUXEKLIDPWPP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NC(C)C2=CC=NC=C2

Description

Chemical Structure:
2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine (CAS: 1341430-66-7) is a cyclopentylamine derivative featuring a methyl group at the 2-position of the cyclopentane ring and a pyridin-4-yl-substituted ethylamine side chain. Its molecular formula is C₁₃H₁₉N₂, with a molecular weight of 203.30 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine typically involves multi-step organic reactions. One common method includes the alkylation of cyclopentanone with 2-bromo-1-(pyridin-4-yl)ethane, followed by reductive amination using a suitable amine source. The reaction conditions often require the use of solvents like toluene or ethanol and catalysts such as palladium on carbon (Pd/C) under hydrogen atmosphere .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of catalysts like Pd/C to yield reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the pyridine ring, using reagents like sodium hydride (NaH) and alkyl halides.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, H2SO4

Reduction: H2, Pd/C, NaBH4

Substitution: NaH, alkyl halides, solvents like DMF or DMSO

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Reduced amine derivatives

Substitution: Alkylated pyridine derivatives

Scientific Research Applications

2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including its role as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For instance, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Key Features :

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Pyridine Substituent	Cyclopentane Methyl Position	Suppliers
2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine	1341430-66-7	C₁₃H₁₉N₂	203.30	4-yl	2	3
2-Methyl-N-[2-(pyridin-2-yl)ethyl]cyclopentan-1-amine	1341517-01-8	C₁₃H₂₀N₂	204.32	2-yl	2	1
3-Methyl-N-[1-(pyridin-2-yl)ethyl]cyclopentan-1-amine	1342226-30-5	C₁₃H₁₉N₂	203.30	2-yl	3	3
3-Methyl-N-[1-(pyridin-3-yl)ethyl]cyclopentan-1-amine	1341405-59-1	C₁₃H₁₉N₂	203.30	3-yl	3	3

Key Differences and Implications

Pyridine Substituent Position :

• Pyridin-4-yl (target compound): The para nitrogen atom creates a linear electronic distribution, favoring interactions with planar receptors (e.g., enzymes or GPCRs) .
• Pyridin-2-yl/3-yl (analogs): Ortho/meta nitrogens alter dipole moments and hydrogen-bonding capabilities. For instance, pyridin-2-yl may engage in chelation with metal ions .

Cyclopentane Methyl Position: 2-Methyl (target compound): Steric hindrance near the amine group may reduce rotational freedom, stabilizing specific conformations for receptor binding .

Ethyl Chain Attachment :

• The target compound’s 1-(pyridin-4-yl)ethyl group vs. 2-(pyridin-2-yl)ethyl (CAS: 1341517-01-8) modifies the spatial orientation of the pyridine ring relative to the cyclopentane core. This impacts molecular docking and solubility .

Commercial Availability

• The target compound is supplied by 3 vendors , indicating its utility as a pharmaceutical intermediate or research chemical .
• Analogs with pyridin-2-yl or pyridin-3-yl groups show similar commercial demand, suggesting broad applicability in medicinal chemistry .

Biological Activity

2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of a cyclopentane ring and a pyridine moiety suggests its capability to interact with various biological targets, making it a candidate for therapeutic applications. This article delves into the biological activity of this compound, summarizing relevant research findings, potential applications, and case studies.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₁₃H₁₈N₂
Molecular Weight	204.31 g/mol
IUPAC Name	2-methyl-N-(1-pyridin-4-ylethyl)cyclopentan-1-amine
CAS Number	1339880-71-5

The biological activity of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine can be attributed to its ability to interact with specific receptors and enzymes. The pyridine ring is known for its capacity to engage in π–π stacking interactions, while the amine group facilitates hydrogen bonding with biological macromolecules. Such interactions may modulate enzyme functions or receptor binding, leading to various pharmacological effects.

Biological Activity

Research indicates that compounds similar to 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine exhibit a range of biological activities:

• Antioxidant Activity : Compounds with similar structures have shown significant antioxidant properties, which can mitigate oxidative stress in cells.
• Antimicrobial Effects : Some derivatives have demonstrated activity against bacterial strains, suggesting potential use as antimicrobial agents.
• Cytotoxicity : Preliminary studies indicate varying levels of cytotoxicity against cancer cell lines, necessitating further investigation into their therapeutic potential.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds, providing insights into the potential effects of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine:

Study 1: Antioxidant Properties

A study evaluated the antioxidant properties of pyridine-containing compounds using the TBARS assay, showing that certain substitutions significantly increased their ability to inhibit lipid peroxidation . This suggests that similar modifications in 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine could enhance its antioxidant activity.

Study 2: Antimicrobial Activity

Research on structurally related compounds indicated that they exhibited notable antimicrobial activity against various pathogens. For instance, derivatives with a pyridine moiety demonstrated effective inhibition of bacterial growth . This points towards the potential for 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine to serve as a lead compound in developing new antibiotics.

Study 3: Cytotoxicity Against Cancer Cells

In vitro studies assessed the cytotoxic effects of related compounds on different cancer cell lines. Results showed varying degrees of cell viability reduction, indicating that modifications to the cyclopentane structure could influence cytotoxicity . This highlights the need for further exploration into the therapeutic applications of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine in oncology.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 2-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amine, a comparison with structurally similar compounds is useful:

Compound Name	Biological Activity
2-Methyl-N-[2-(pyridin-2-yl)ethyl]cyclopentan-1-amine	Antioxidant and antimicrobial properties
N-Methyl-N-[2-(pyridin-2-yl)ethyl]cyclopentan-1-amine	Moderate cytotoxicity against cancer cells
3-Methyl-N-[1-(pyridin-4-yl)ethyl]cyclopentan-1-amines	Significant receptor binding interactions